Transformations of organic compounds under the action of mechanical stress
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n08ABEH000435
Abstract
Transformations of organic compounds (monomeric and polymeric) under the action of mechanical stress are considered. Two types of processes occur under these conditions. The first type involves disordering and amorphisation of crystal structure and conformational transformations as a result of rupture of intermolecular bonds. The second type includes mechanochemical reactions activated by deformation of valence bonds and angles under mechanical stress, namely, the rupture of bonds, oxidation and hydrolysis. Data on the organic mechanochemical synthesis of new compounds or molecular complexes are systematised and generalised. It is demonstrated that mechanical treatment ensures mass transfer and the contact of reacting species in these reactions. Proteins are especially sensitive to mechanical stress and undergo denaturation; enzymes are inactivated. The bibliography includes 115 references.
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